1-(2-Bromoethyl)-2-methylpyrrolidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-Bromoethyl)-2-methylpyrrolidine is a brominated pyrrolidine derivative featuring a 2-methyl substituent on the pyrrolidine ring and a bromoethyl chain at the 1-position. This compound is primarily utilized in pharmaceutical and fine chemical synthesis due to its reactivity as an alkylating agent. The bromoethyl group serves as a versatile leaving group, enabling nucleophilic substitution reactions, while the methyl substituent influences steric and electronic properties .
Synthetically, it can be prepared via alkylation of 2-methylpyrrolidine with 1,2-dibromoethane or through stepwise reactions involving bromoethanol intermediates, as demonstrated in analogous pyridinium salt syntheses . Current applications include its role as a precursor in drug development, particularly for antileishmanial agents and other bioactive molecules .
Properties
Molecular Formula |
C7H14BrN |
|---|---|
Molecular Weight |
192.10 g/mol |
IUPAC Name |
1-(2-bromoethyl)-2-methylpyrrolidine |
InChI |
InChI=1S/C7H14BrN/c1-7-3-2-5-9(7)6-4-8/h7H,2-6H2,1H3 |
InChI Key |
UTEBFAMIFILCTE-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCN1CCBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural Features and Molecular Formulas
| Compound Name | Molecular Formula | Key Structural Features |
|---|---|---|
| 1-(2-Bromoethyl)-2-methylpyrrolidine | C₇H₁₄BrN | Pyrrolidine with 2-methyl and bromoethyl |
| 3-(4-Bromophenyl)-1-methylpyrrolidine | C₁₁H₁₄BrN | 4-Bromophenyl substituent on pyrrolidine |
| 1-(2-Bromoethyl)pyrrolidine hydrobromide | C₆H₁₁BrN·HBr | Pyrrolidine with bromoethyl (no methyl) |
| 1-(2-Bromoethyl)pyrrolidine-2,5-dione | C₆H₈BrNO₂ | Pyrrolidine dione with bromoethyl |
| 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)pyrrolidine | C₁₂H₁₅BrClNO | Phenoxyethyl linker with bromo and chloro |
| (2S)-1-(3-chloropropyl)-2-methylpyrrolidine | C₈H₁₆ClN | Chloropropyl chain instead of bromoethyl |
Key Observations:
- Aromatic vs.
- Functional Group Diversity: The pyrrolidine dione derivative (1-(2-bromoethyl)pyrrolidine-2,5-dione) introduces ketone groups, lowering basicity (pKa ~ -1.60) and increasing hydrogen-bonding capacity compared to the non-ketonic target compound .
Physicochemical Properties
Table 2: Comparative Physicochemical Data
| Compound Name | Melting Point (°C) | Boiling Point (°C) | Density (g/cm³) | Solubility |
|---|---|---|---|---|
| 1-(2-Bromoethyl)-2-methylpyrrolidine | Not reported | Not reported | ~1.3 (predicted) | Organic solvents |
| 1-(2-Bromoethyl)pyrrolidine-2,5-dione | 56–60 | 150 (6 Torr) | 1.667 | Ethanol, DCM |
| 1-(2-Bromoethyl)pyrrolidine hydrobromide | Not reported | Not reported | Not reported | Water, methanol |
- Thermal Stability : The dione derivative’s higher melting point (56–60°C) reflects crystalline packing stabilized by hydrogen bonding, absent in the target compound .
- Solubility: Hydrobromide salts (e.g., 1-(2-Bromoethyl)pyrrolidine hydrobromide) exhibit improved aqueous solubility due to ionic character, whereas the neutral target compound is more soluble in non-polar solvents .
Table 3: Hazard Comparisons
- Toxicity : Alkyne-substituted pyrrolidines (e.g., 1-(1-Butyn-1-yl)-2-methylpyrrolidine) show higher acute toxicity (Oral LD₅₀ ~300 mg/kg) compared to bromoethyl derivatives, which lack explicit hazard data .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
